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Compound of Interest
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Cat. No.: B147770 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility characteristics of Ethyl
Violet (CAS No. 2390-59-2; C.I. Basic Violet 4), a triarylmethane dye, in two common

laboratory solvents: water and ethanol. This document is intended for researchers, scientists,

and professionals in drug development and related fields who utilize Ethyl Violet in their work.

Executive Summary
Ethyl Violet is a synthetic dye with wide-ranging applications, including as a biological stain

and pH indicator.[1] Its effectiveness in these applications is often dependent on its solubility in

aqueous and alcoholic solutions. This guide synthesizes available data on the solubility of

Ethyl Violet in water and ethanol, presents a standardized experimental protocol for solubility

determination, and provides a logical workflow for this process.

Quantitative Solubility Data
The solubility of a substance is its maximum concentration in a solvent at a given temperature.

For Ethyl Violet, reported solubility values in water vary across different sources, while

quantitative data for pure ethanol is not readily available in the reviewed literature. The data is

summarized in Table 1.

Table 1: Solubility of Ethyl Violet
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Solvent
Solubility (
g/100 mL)

Temperature
Conditions/Not
es

Reference(s)

Water 1.0
Room

Temperature

Most frequently

cited value.
[2][3][4][5]

Water 0.1 Not Specified

Water 0.5 60°C

Requires

ultrasonic

agitation and

heating.

[6]

Ethanol Soluble Not Specified

Quantitative data

is not specified in

the literature.

Described as

"readily

dissolves" or

"easily soluble".

[7]

Note: The discrepancy in the reported aqueous solubility may be due to variations in the

experimental conditions or the purity of the dye used.

Experimental Protocol for Solubility Determination
A reliable and standardized method for determining the solubility of chemical compounds is the

shake-flask method, as described in the OECD Test Guideline 105. This method is considered

the gold standard for obtaining equilibrium solubility data.

Principle
An excess amount of the solid dye is agitated in the solvent for a prolonged period to ensure

that equilibrium is reached between the dissolved and undissolved solute. The saturated

solution is then separated from the excess solid, and the concentration of the dissolved dye is

determined using a suitable analytical method, such as UV-Vis spectrophotometry.

Materials and Equipment
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Ethyl Violet powder (of known purity)

Solvent (e.g., distilled water, absolute ethanol)

Conical flasks with stoppers

Constant temperature shaker bath or orbital shaker

Centrifuge

Syringe filters (e.g., 0.45 µm)

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Procedure
Preparation of a Saturated Solution:

Add an excess amount of Ethyl Violet powder to a conical flask containing a known

volume of the solvent (e.g., 50 mL). The excess solid should be clearly visible.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature shaker bath (e.g., 25 °C ± 0.5 °C) and agitate for

a sufficient time to reach equilibrium (typically 24 to 48 hours). A preliminary test can

determine the optimal equilibration time.

Phase Separation:

After equilibration, remove the flask from the shaker and allow it to stand to let the excess

solid settle.

To ensure complete removal of undissolved particles, centrifuge an aliquot of the

supernatant at a high speed.
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Carefully withdraw a sample from the clear supernatant and filter it using a syringe filter.

This step is critical to avoid including any solid particles in the final measurement.

Concentration Analysis (UV-Vis Spectrophotometry):

Prepare a series of standard solutions of Ethyl Violet of known concentrations in the

same solvent.

Measure the absorbance of these standards at the wavelength of maximum absorbance

(λmax) for Ethyl Violet (approximately 596 nm).

Plot a calibration curve of absorbance versus concentration.

Accurately dilute the filtered saturated solution to a concentration that falls within the linear

range of the calibration curve.

Measure the absorbance of the diluted sample and use the calibration curve to determine

its concentration.

Calculate the original concentration of the saturated solution by accounting for the dilution

factor. This value represents the solubility.

Visualization of Experimental Workflow
The logical flow of the solubility determination process is illustrated in the following diagram.
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Start: Define Compound and Solvents
(Ethyl Violet, Water, Ethanol)

Add Excess Solid to Solvent
in a Sealed Flask

Equilibrate at Constant Temperature
with Agitation (24-48h)

Phase Separation:
Allow to Settle, Centrifuge, and Filter

Dilute Saturated Solution Sample

Prepare Calibration Standards

Analyze Standards by
UV-Vis Spectrophotometry

Generate Calibration Curve

Calculate Solubility from
Calibration Curve and Dilution Factor

Analyze Diluted Sample by
UV-Vis Spectrophotometry

End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for Solubility Determination via Shake-Flask Method.

Conclusion
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This technical guide has consolidated the available solubility data for Ethyl Violet in water and

ethanol. While there are some discrepancies in the reported aqueous solubility, a value of 1.0

g/100 mL is most commonly cited. The solubility in ethanol is qualitatively described as high,

though a precise quantitative value is elusive in the current literature. The provided

experimental protocol, based on the robust shake-flask method, offers a standardized

approach for researchers to determine the solubility of Ethyl Violet with high accuracy in their

own laboratories. This information is crucial for the effective formulation and application of this

versatile dye in scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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